Cas no 59584-39-3 (2-Propenenitrile, 3-[4-(bromomethyl)phenyl]-2-(phenylsulfonyl)-)

• Product Name: 2-Propenenitrile, 3-[4-(bromomethyl)phenyl]-2-(phenylsulfonyl)-
• CAS No: 59584-39-3
• MF: C₁₆H₁₂BrNO₂S
• MW: 362.240982055664
• CID: 338182
• PubChem ID: 54238666
• Update Time: 2025-04-19

2-Propenenitrile, 3-[4-(bromomethyl)phenyl]-2-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenenitrile, 3-[4-(bromomethyl)phenyl]-2-(phenylsulfonyl)-
• 2-(benzenesulfonyl)-3-[4-(bromomethyl)phenyl]prop-2-enenitrile
• 1-(4-Bromomethylphenyl)-2-cyano-2-phenylsulfonyl-ethylene
• DTXSID10709971
• 59584-39-3
• SCHEMBL11747475
• QOKMDTJVVNYYPL-UHFFFAOYSA-N

• Inchi： 1S/C16H12BrNO2S/c17-11-14-8-6-13(7-9-14)10-16(12-18)21(19,20)15-4-2-1-3-5-15/h1-10H,11H2
• InChI Key： QOKMDTJVVNYYPL-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CC=1)C=C(C#N)S(C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 360.97726
• Monoisotopic Mass: 360.97721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 66.3Ų

Experimental Properties

• PSA: 57.93